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using Lithium 1-pentynyl- as a catalyst in
organic synthesis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Lithium, 1-pentynyl-

CAS No.: 18643-50-0

Cat. No.: S8807662

Fundamental Properties and Handling of Lithium 1-
pentynyl-

Lithium 1-pentynyl- is an organolithium compound featuring a pentyl carbon chain terminated with a lithium

acetylide group. Its fundamental characteristics are summarized in the table below.

Property Specification
CAS Number 18643-50-0 [1]
Molecular CsH~7Li [1]
Formula

Molecular Weight  74.1 g/mol [1]

IUPAC Name lithium;pent-1-yne [1]

Canonical CCCCH[C-].[Li+] [1]

SMILES

Appearance Information not available in search results
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Property Specification
Storage & Highly air- and moisture-sensitive; must be handled under inert atmosphere (e.qg.,
Handling argon or nitrogen) [1].

Synthesis Protocols

Lithium 1-pentynyl- is typically not isolated but generated in situ for immediate use. The following are two

common and reliable synthesis methods.

Protocol 1: Direct Lithiation of 1-Pentyne

This is a classical and widely employed route that capitalizes on the relatively acidic terminal alkyne

hydrogen [1].

¢ Reaction: 1-Pentyne + n-Butyllithium — Lithium 1-pentynyl- + n-Butane
¢ Reagents:
o 1-Pentyne (terminal alkyne, commercially available)
o *n*-Butyllithium (1.0-1.1 equiv., commercially available as a solution in hexanes) [1]
o Solvent: Anhydrous and oxygen-free Tetrahydrofuran (THF) or Diethyl Ether [1]
e Procedure:
o Flame-dry and purge a round-bottom flask with inert gas (argon/nitrogen).
o Add the anhydrous solvent and cool the reaction mixture to between -78°C to 0°C (lower
temperatures favor selectivity and stability) [1].
o Add 1-pentyne to the reaction vessel with stirring.
o Slowly add the n-Butyllithium solution dropwise via syringe. The reaction is generally rapid and
exothermic [1].
o Stir the reaction mixture for 10-30 minutes at the maintained low temperature. Completion is
typically observed within this time [1].
e Workup: The resulting Lithium 1-pentynyl- is highly reactive and is typically used directly in the next
synthetic step without isolation. It can be quenched in situ with an electrophile [1].
e Typical Yield: 80-95% (Dependent on the purity of reagents and rigorous exclusion of air and
moisture) [1].

Protocol 2: Direct Lithium Insertion
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An alternative method involves reacting lithium metal directly with 1-pentyne [1].

¢ Reaction: 1-Pentyne + Lithium Metal - Lithium 1-pentynyl-
¢ Reagents: 1-Pentyne, Lithium metal wire or chips (often sandblasted or freshly cut to activate),
anhydrous THF or Diethyl Ether.
¢ Procedure:
o Set up a flame-dried flask under an inert atmosphere.
o Add the solvent and activated lithium metal.
o Add 1-pentyne with vigorous stirring. The reaction may require slightly higher temperatures or
longer times compared to the n-BuLi method.
¢ Note: This method can be less consistent than the transmetallation route with n-BuLi due to potential
passivation of the lithium metal surface [1].

Application in Synthetic Transformations

While not a catalyst, Lithium 1-pentynyl- serves as a crucial carbon nucleophile building block. The

following workflow diagrams its common applications.
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Protocol 3: Nucleophilic Addition to Aldehydes/Ketones
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This reaction is a cornerstone for creating secondary or tertiary alcohols bearing an alkyne functionality [1].

¢ Reaction: Lithium 1-pentynyl- + R1R2C=0 - R1R2(CCCC#CH)COLIi* - (after hydrolysis)
R1R2(CCCC#CH)COH
e Reagents:

[e]

[e]

In situ generated Lithium 1-pentynyl- (1.0 equiv.)
Aldehyde or Ketone (1.0 equiv., dissolved in anhydrous THF)

e Procedure:

[e]

(o]

[e]

Generate Lithium 1-pentynyl- according to Protocol 1 in THF at -78°C.

In a separate flask, dissolve the carbonyl compound in anhydrous THF.

Slowly add the carbonyl solution to the stirred, cold organolithium solution.

After complete addition, allow the reaction to warm slowly to room temperature and stir for 1-12
hours (monitor by TLC/GC).

Quench the reaction by careful addition of a saturated aqueous NH4Cl solution or water.
Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, dry (MgSOa),
filter, and concentrate under reduced pressure.

Purify the crude product (the propargylic alcohol) by flash chromatography.

Solvent-Dependent Optimization

The choice of solvent profoundly influences the reagent's aggregation state and reactivity [1].

Solvent Aggregation State Reactivity = Notes
Diethyl Ether Dimeric/Tetrameric Moderate Classical choice, less reactive [1]
[1] [1]
Tetrahydrofuran Monomeric/Dimeric High [1] Promotes higher reactivity; must be
(THF) [1] freshly distilled to remove peroxides [1]

Critical Safety and Stability Considerations

¢ Air-free Techniques: All manipulations must be performed under an inert atmosphere (argon or
nitrogen) using standard Schlenk line or glovebox techniques [1] [2].

e Moisture Exclusion: The reagent is highly pyrophoric and moisture-sensitive. It will react violently
with water and can ignite upon exposure to air [1] [3].
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e Stability: Solutions of Lithium 1-pentynyl- are typically brown or red. It is rarely isolated as a solid and
is best used immediately after preparation [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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